Cas no 2260932-05-4 ([3-(5-Methylpyridin-2-yl)phenyl]methanol;hydrochloride)

• Product Name: [3-(5-Methylpyridin-2-yl)phenyl]methanol;hydrochloride
• CAS No: 2260932-05-4
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 5976477
• PubChem ID: 137943614
• Update Time: 2025-10-19

[3-(5-Methylpyridin-2-yl)phenyl]methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6734519
• [3-(5-methylpyridin-2-yl)phenyl]methanol hydrochloride
• 2260932-05-4
• [3-(5-Methylpyridin-2-yl)phenyl]methanol;hydrochloride

• Inchi： 1S/C13H13NO.ClH/c1-10-5-6-13(14-8-10)12-4-2-3-11(7-12)9-15;/h2-8,15H,9H2,1H3;1H
• InChI Key： SQLZOBOWRZJLIH-UHFFFAOYSA-N
• SMILES： Cl.OCC1C=CC=C(C=1)C1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 235.0763918g/mol
• Monoisotopic Mass: 235.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Additional information on [3-(5-Methylpyridin-2-yl)phenyl]methanol;hydrochloride

Professional Introduction to [3-(5-Methylpyridin-2-yl)phenyl]methanol;hydrochloride (CAS No: 2260932-05-4)

[3-(5-Methylpyridin-2-yl)phenyl]methanol;hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2260932-05-4, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this hydrochloride salt incorporates a phenyl group linked to a 5-methylpyridine moiety, which contributes to its distinct chemical behavior and reactivity.

The [3-(5-Methylpyridin-2-yl)phenyl]methanol moiety serves as a key pharmacophore, influencing the compound's interactions with biological targets. Recent studies have highlighted the importance of such structural motifs in the design of novel therapeutic agents. The presence of the hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical applications.

In the realm of medicinal chemistry, [3-(5-Methylpyridin-2-yl)phenyl]methanol;hydrochloride has been explored for its potential role in modulating biological pathways. Research indicates that compounds with similar structural features may exhibit inhibitory effects on certain enzymes and receptors, thereby serving as lead compounds for drug discovery. The 5-methylpyridine ring, in particular, is known for its ability to interact with specific binding sites, which is crucial for developing targeted therapies.

Recent advancements in computational chemistry have enabled more precise modeling of the interactions between [3-(5-Methylpyridin-2-yl)phenyl]methanol;hydrochloride and biological targets. These studies have provided valuable insights into the compound's binding affinity and mode of action, facilitating the optimization of its pharmacological properties. The integration of machine learning techniques has further enhanced the understanding of how structural modifications can influence biological activity.

The hydrochloride form of this compound has been found to exhibit improved pharmacokinetic profiles compared to its free base form. This enhancement in solubility and stability is particularly advantageous for formulation development, as it allows for more efficient delivery systems. Additionally, the hydrochloride salt form tends to have better shelf life, making it a preferred choice for industrial applications.

Current research is focused on exploring the therapeutic potential of [3-(5-Methylpyridin-2-yl)phenyl]methanol;hydrochloride in various disease models. Studies have shown promising results in preclinical trials, where the compound has demonstrated efficacy in modulating inflammatory responses and neurotransmitter activity. These findings suggest that this compound may have applications in treating conditions such as neurodegenerative diseases and chronic inflammation.

The synthesis of [3-(5-Methylpyridin-2-yl)phenyl]methanol;hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to improve the efficiency and sustainability of production. These approaches align with the growing emphasis on environmentally friendly practices in pharmaceutical manufacturing.

Future directions in research are likely to focus on expanding the therapeutic applications of this compound through structure-activity relationship studies. By systematically modifying its molecular structure, scientists aim to develop derivatives with enhanced potency and selectivity. The use of high-throughput screening techniques will facilitate the rapid identification of promising candidates for further development.

The role of [3-(5-Methylpyridin-2-yl)phenyl]methanol;hydrochloride in drug development underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating basic research findings into tangible therapeutic solutions. The compound exemplifies how innovative chemical design can lead to breakthroughs in medicine.

In conclusion, [3-(5-Methylpyridin-2-yl)phenyl]methanol;hydrochloride (CAS No: 2260932-05-4) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this are poised to play a crucial role in addressing complex medical challenges.